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This guide provides a detailed comparison of the fungicides Methfuroxam and Carboxin, with
a focus on their efficacy against Basidiomycetes. Both compounds are classified as succinate
dehydrogenase inhibitors (SDHIs), a class of fungicides that target cellular respiration. While
direct comparative studies with quantitative efficacy data for Methfuroxam and Carboxin
against the same Basidiomycete species are limited in publicly available literature, this guide
synthesizes the available information to offer a comprehensive overview.

Executive Summary

Carboxin, a first-generation oxathiin fungicide, has a well-documented history of high efficacy
against a narrow spectrum of Basidiomycetes, particularly smut and rust fungi. Methfuroxam,
a furan-carboxamide, was also utilized for its activity against Basidiomycetes; however, its use
has largely been discontinued, and specific quantitative performance data is scarce. Both
fungicides share a common mechanism of action, inhibiting the succinate dehydrogenase
(Complex Il) enzyme in the mitochondrial respiratory chain, thereby disrupting fungal energy
production.

Data Presentation: Efficacy Against Basidiomycetes

Due to the lack of direct comparative studies, the following tables present the available
guantitative efficacy data for Carboxin against various fungi, including Basidiomycetes. No
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specific Minimum Inhibitory Concentration (MIC) or EC50 values for Methfuroxam against
Basidiomycetes were identified in the reviewed literature.

Table 1: In Vitro Efficacy of Carboxin Against Various Fungal Species
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Table 2: Mycelial Growth Inhibition of Rhizoctonia solani by Carboxin + Thiram

Fungicide Concentration Mycelial Growth
s o Reference
Combination (ppm) Inhibition (%)
Carboxin 37.5% +
) 100 88.33 [4]
Thiram 37.5%
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Mechanism of Action: Succinate Dehydrogenase
Inhibition

Both Methfuroxam and Carboxin function by targeting and inhibiting the activity of the
succinate dehydrogenase (SDH) enzyme, also known as Complex Il, a key component of the
mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle. This inhibition

disrupts the fungus's ability to produce ATP, the primary cellular energy currency, ultimately

leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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